Imidazolines
Imidazolines are a class of heterocyclic compounds characterized by the presence of an imidazole ring, which consists of a three-membered nitrogen-containing ring with two additional substituents. These substances exhibit diverse chemical and biological properties due to their unique structure.
Structurally, imidazolines feature a five-membered ring containing one nitrogen atom that is double-bonded to another nitrogen atom (N=N), along with two carbon atoms. The presence of the N=N group confers electronic delocalization, influencing the molecule's reactivity and stability. Imidazoline compounds are commonly utilized in various applications including pharmaceuticals, agrochemicals, and as precursors for other heterocycles.
In the pharmaceutical industry, imidazolines have shown potential as anticonvulsants, analgesics, and anti-inflammatory agents due to their ability to modulate ion channels. In agriculture, they are used as herbicides, with certain selective properties allowing them to target specific plant species effectively while minimizing harm to others.
Overall, the versatile nature of imidazolines makes them a valuable tool in both research and industry, offering opportunities for innovation across multiple sectors.

Structure | Chemical Name | CAS | MF |
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Imidazolidine,1,3-dimethyl-2-methylene- | 68738-47-6 | C6H10N2 |
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1H-Imidazol-2-amine,4,5-dihydro-, hydrochloride (1:1) | 26893-38-9 | C3H8ClN3 |
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2,2,4,5,5-pentamethyl-2,5-dihydro-1H-imidazol-1-ol | 39753-73-6 | C8H16N2O |
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1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide | 141085-40-7 | C7H15IN2 |
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5-butyl-2-ethoxy-4,5-dihydro-1H-imidazole | 85782-27-0 | C9H18N2O |
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1H-Imidazole-1-ethanamine,4,5-dihydro-, 2-nortall-oil alkyl derivs., acetates | 68140-11-4 | C5H11N3 |
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1,3-Dimethyl-4-nitro-2,3-dihydro-1H-imidazole | 67639-97-8 | C5H9N3O2 |
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Antibiotic Sch 40873 | 120201-09-4 | C24H51N9O2 |
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1H-Imidazolium, 1-butyl-2,3-dimethyl- | 108203-89-0 | C9H17N2 |
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4-amino-1,3-diazaspiro4.4non-3-en-2-one | 79662-82-1 | C7H11N3O |
Related Literature
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1. Book reviews
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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